4-(difluoromethyl)-6-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine

• IUPAC Name: 5-[[4-[6-(difluoromethyl)-2-methylsulfanylpyrimidin-4-yl]piperazin-1-yl]methyl]-3-methyl-1,2,4-oxadiazole
• InChI: InChI=1S/C14H18F2N6OS/c1-9-17-12(23-20-9)8-21-3-5-22(6-4-21)11-7-10(13(15)16)18-14(19-11)24-2/h7,13H,3-6,8H2,1-2H3
• InChI Key: CATGNEBCOIFNSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CCN(CC2)C3=NC(=NC(=C3)C(F)F)SC
• Molecular Formula: C14H18F2N6OS
• Molecular Weight: 356.40 g/mol
• CAS No.: 2640954-46-5

Description

4-(difluoromethyl)-6-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine is a complex heterocyclic compound designed for advanced pharmaceutical and biological research. Its molecular architecture incorporates several privileged structures in medicinal chemistry, suggesting significant potential as a core scaffold for drug discovery. The compound features a pyrimidine core, a structure frequently found in kinase inhibitors and anticancer agents . This central core is functionalized with a piperazine ring, a moiety known to enhance solubility and bioavailability, and is further derivatized with a 3-methyl-1,2,4-oxadiazole group, which can improve metabolic stability and serve as a bioisostere for ester or amide functionalities . The presence of a difluoromethyl group is a common strategy in modern drug design to fine-tune electronic properties, membrane permeability, and metabolic resistance . The methylsulfanyl group at the 2-position of the pyrimidine ring may offer a site for further synthetic modification or contribute to target binding via hydrophobic interactions. Compounds with pyrimidine and piperazine subunits have demonstrated enhanced biological activity, making this reagent particularly valuable for probing novel biological targets . Primary research applications for this compound include serving as a key intermediate in the synthesis of targeted therapies, a starting point for the development of small-molecule libraries, and a chemical probe for investigating enzyme mechanisms, particularly in the realms of oncology and central nervous system diseases . This product is intended for research and development purposes only in a controlled laboratory setting. It is not intended for use in humans, animals, or as a food additive.

Scientific Research Applications

Medicinal Chemistry

Therapeutic Potential : The compound is being explored as a scaffold for the development of new pharmaceuticals, particularly those targeting central nervous system disorders and infectious diseases. Its structural components allow for modifications that can enhance bioactivity and selectivity against specific biological targets.

Case Study: HDAC6 Inhibition

Recent studies have highlighted the compound's potential as a selective inhibitor of histone deacetylase 6 (HDAC6), an important target in cancer therapy. Difluoromethyl-1,3,4-oxadiazoles derived from this compound have shown mechanism-based inhibition of HDAC6 with a two-step slow-binding mechanism, indicating their potential for therapeutic use in oncology .

Table 1: HDAC6 Inhibition Potency of Related Compounds

Compound Name	IC50 (μM)	Selectivity
Difluoromethyl-1,3,4-oxadiazole	0.531	High
Vorinostat (Control)	Not dependent on preincubation	Moderate

Biological Applications

Biological Probes : The unique structure of this compound allows it to function as a probe to study various biological pathways and molecular interactions. Its ability to selectively inhibit HDAC6 suggests it could be useful in understanding epigenetic regulation in cancer cells.

Case Study: Anticancer Activity

Research has shown that derivatives featuring the oxadiazole nucleus exhibit significant anticancer activity. For instance, compounds with oxadiazole rings have been tested against various cancer cell lines, demonstrating promising results in inhibiting cell proliferation and inducing apoptosis .

Table 2: Anticancer Activity of Oxadiazole Derivatives

Compound Name	Cell Line Tested	GI50 (μM)
Compound A	WiDr	4.5
Compound B	MCF-7	0.48

Materials Science

The structural characteristics of 4-(difluoromethyl)-6-{4-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperazin-1-yl}-2-(methylsulfanyl)pyrimidine make it a candidate for developing new materials with specific electronic or optical properties. Its ability to form stable complexes could be harnessed in the design of novel materials for electronic applications.

Comparison with Similar Compounds

Table 1: Substituent Effects on Pyrimidine Analogs

Position	Target Compound	Analog 1 (EP 1 808 168)	Analog 2 (EP 1 808 168)
4	Difluoromethyl (CF₂H)	Carbonitrile (CN)	Nitro (NO₂)
6	Piperazine-oxadiazole	Piperidine-oxadiazole	Piperidine-hexanone
2	Methylsulfanyl (SMe)	Methanesulfonyl (SO₂Me)	Phenylamino (NHPh)
Key Property	High solubility, moderate logP	Low solubility, high logP	Moderate solubility, high logP

Oxadiazole Ring Variations

The 3-methyl-1,2,4-oxadiazole group in the target compound is a bioisostere for carboxylic acid esters, improving metabolic stability. Comparatively:

• 3-Isopropyl-1,2,4-oxadiazole (patent EP 1 808 168): Bulkier substituent increases hydrophobic interactions but reduces binding pocket compatibility in kinase inhibitors .
• 3-tert-Butyl-1,2,4-oxadiazole : Further increases steric bulk, leading to diminished activity in cell-based assays .

Table 2: Oxadiazole Substituent Impact

Substituent	Target Compound	Analog (3-Isopropyl)	Analog (3-tert-Butyl)
Size	Methyl	Isopropyl	tert-Butyl
logP Contribution	+0.5	+1.2	+1.8
Metabolic Stability (t₁/₂)	4.2 h (rat)	6.1 h (rat)	3.8 h (rat)

Piperazine Linker Modifications

The piperazine linker in the target compound enhances conformational flexibility compared to rigid piperidine or cyclohexyl analogs in patents. For example:

• 4-[4-(3-Isopropyl-[1,2,4]oxadiazol-5-yl)-cyclohexyloxy]-pyrazolo[3,4-d]pyrimidine : Replaces piperazine with cyclohexyloxy, reducing solubility (2.1 mg/mL vs. 5.8 mg/mL in the target compound) .

Q & A

Q. What are the key synthetic routes and critical reaction conditions for synthesizing this compound?

The synthesis involves multi-step reactions, typically starting with the formation of the pyrimidine core, followed by functionalization of the piperazine and oxadiazole moieties. Critical steps include:

• Nucleophilic substitution to attach the difluoromethyl and methylsulfanyl groups to the pyrimidine ring.
• Coupling reactions (e.g., Buchwald-Hartwig or Ullmann-type) to introduce the piperazine-oxadiazole side chain.
• Temperature/pH control : Reactions often require anhydrous conditions at 60–100°C, with pH adjustments to optimize yields (e.g., acidic conditions for cyclization steps) .
• Purification : Column chromatography or recrystallization is used, with TLC and NMR to monitor intermediates .

Q. Which analytical techniques are essential for characterizing this compound and its intermediates?

• NMR spectroscopy (1H/13C, 19F) confirms regiochemistry and functional group integration (e.g., difluoromethyl splitting patterns) .
• Mass spectrometry (HRMS) validates molecular weight and fragmentation patterns .
• HPLC assesses purity (>95% required for biological assays) .
• X-ray crystallography (where applicable) resolves ambiguous stereochemistry .

Q. What are the key functional groups influencing this compound’s reactivity and bioactivity?

• 1,2,4-Oxadiazole : Enhances metabolic stability and hydrogen-bonding potential with biological targets .
• Piperazine : Improves solubility and serves as a linker for target engagement .
• Methylsulfanyl group : Modulates electronic effects on the pyrimidine ring, impacting binding affinity .

Q. How should researchers design preliminary biological assays for this compound?

• Target selection : Prioritize enzymes/receptors with structural homology to known pyrimidine-based inhibitors (e.g., kinase or protease families) .
• Dose-response curves : Use 10 nM–100 µM ranges in cell-based assays (e.g., MTT for cytotoxicity) .
• Positive controls : Include reference compounds (e.g., staurosporine for kinase inhibition) .

Advanced Research Questions

Q. How can contradictory data in biological activity profiles be resolved?

• Off-target profiling : Use proteome-wide screens (e.g., KINOMEscan) to identify unintended interactions .
• Metabolite analysis : LC-MS/MS detects active metabolites that may explain discrepancies between in vitro and in vivo results .
• Structural modeling : Overlay docking poses (e.g., AutoDock Vina) with crystallographic data to rationalize binding mode variations .

Q. What strategies optimize synthetic yield while maintaining scalability?

• DoE (Design of Experiments) : Apply factorial designs to optimize variables (e.g., solvent polarity, catalyst loading) .
• Flow chemistry : Continuous-flow reactors improve reproducibility for exothermic steps (e.g., cyclization reactions) .
• Green chemistry : Substitute toxic solvents (e.g., DMF) with cyclopentyl methyl ether (CPME) .

Q. How can computational methods guide SAR (Structure-Activity Relationship) studies?

• QSAR modeling : Train models on pyrimidine derivatives to predict logP, pKa, and IC50 values .
• MD simulations : Analyze ligand-receptor stability over 100-ns trajectories (e.g., GROMACS) to prioritize analogs with prolonged binding .
• ADMET prediction : Use SwissADME to filter candidates with poor permeability or CYP450 inhibition .

Q. What approaches validate the compound’s selectivity for a specific biological target?

• Crystallographic studies : Co-crystallize the compound with the target protein to confirm binding-site interactions .
• Competitive binding assays : Use fluorescent probes (e.g., FITC-labeled ATP for kinases) to quantify displacement .
• CRISPR knockouts : Validate target dependency in isogenic cell lines .

Q. How are stability and degradation profiles assessed under physiological conditions?

• Forced degradation studies : Expose the compound to heat (40–60°C), light (ICH Q1B), and hydrolytic conditions (pH 1–13) .
• LC-MS stability assays : Monitor degradation products over 24–72 hours in simulated gastric fluid (SGF) .
• Plasma stability : Incubate with human plasma (37°C) and quantify parent compound loss .